Cas no 2138102-47-1 ((1-methyl-4-propoxypiperidin-4-yl)methanamine)

• Product Name: (1-methyl-4-propoxypiperidin-4-yl)methanamine
• CAS No: 2138102-47-1
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5909427
• PubChem ID: 165494594
• Update Time: 2025-07-20

(1-methyl-4-propoxypiperidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methyl-4-propoxypiperidin-4-yl)methanamine
• 2138102-47-1
• EN300-1143793

• Inchi： 1S/C10H22N2O/c1-3-8-13-10(9-11)4-6-12(2)7-5-10/h3-9,11H2,1-2H3
• InChI Key： UEZUOHNNIUQLBY-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CCN(C)CC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.5Ų

Additional information on (1-methyl-4-propoxypiperidin-4-yl)methanamine

Recent Advances in the Study of (1-methyl-4-propoxypiperidin-4-yl)methanamine (CAS: 2138102-47-1)

The compound (1-methyl-4-propoxypiperidin-4-yl)methanamine, with the CAS number 2138102-47-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine scaffold and propoxy substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for (1-methyl-4-propoxypiperidin-4-yl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient and scalable synthesis method, achieving high yields and purity. The synthetic pathway involves the alkylation of 4-piperidone followed by reductive amination, which has been optimized to minimize by-products and improve overall efficiency. This advancement is crucial for enabling further pharmacological and toxicological studies.

Pharmacological evaluations have revealed that (1-methyl-4-propoxypiperidin-4-yl)methanamine exhibits notable activity as a modulator of certain neurotransmitter systems. In vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Preliminary in vivo studies in rodent models have shown promising results in behavioral assays, indicating anxiolytic and antidepressant-like effects. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another significant area of investigation is the compound's pharmacokinetic profile. Recent research has highlighted its favorable absorption and distribution properties, with good bioavailability observed in preclinical models. Metabolism studies have identified the major metabolic pathways, which are critical for understanding its safety and efficacy. These findings are instrumental in guiding the design of future clinical trials.

In addition to its central nervous system (CNS) effects, (1-methyl-4-propoxypiperidin-4-yl)methanamine has also been explored for its potential in other therapeutic areas. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its activity as an inhibitor of certain enzymes involved in inflammatory pathways. This opens up new avenues for its use in treating inflammatory and autoimmune diseases.

Despite these promising findings, challenges remain. The compound's selectivity and potential off-target effects need to be thoroughly investigated to ensure its safety. Moreover, the translation of preclinical results to human studies will require rigorous clinical testing. Collaborative efforts between academia and industry are essential to advance this compound through the drug development pipeline.

In conclusion, (1-methyl-4-propoxypiperidin-4-yl)methanamine (CAS: 2138102-47-1) represents a promising candidate for further drug development. Its versatile pharmacological profile and optimized synthetic route make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, improving selectivity, and advancing it through clinical trials to realize its full therapeutic potential.